Cas no 1721-25-1 (3-Acetyl-2,6-lutidine)

3-Acetyl-2,6-lutidine is a heterocyclic organic compound featuring a pyridine core substituted with acetyl and methyl groups at the 3, 2, and 6 positions. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The acetyl group enhances its utility in condensation and nucleophilic addition reactions, while the steric hindrance from the adjacent methyl groups can influence regioselectivity. Its high purity and stability under standard conditions ensure consistent performance in research and industrial applications. This compound is also employed in ligand design for coordination chemistry due to its electron-donating and steric properties.

3-Acetyl-2,6-lutidine structure

Product Name:3-Acetyl-2,6-lutidine

CAS No:1721-25-1

MF:C₉H₁₁NO

MW:149.189742326736

CID:117995

PubChem ID:13328107

Update Time:2025-06-07

3-Acetyl-2,6-lutidine Chemical and Physical Properties

Names and Identifiers

- 1-(2,6-Dimethylpyridin-3-yl)ethanone
- Ethanone, 1-(2,6-dimethyl-3-pyridinyl)- (9CI)
- 1-(2,6-dimethyl-3-pyridinyl)Ethanone
- 3-Acetyl-2,6-lutidine
- Ethanone,1-(2,6-dimethyl-3-pyridinyl)-
- 2,6-Dimethyl-3-acetylpyridin
- 2,6-Dimethyl-3-acetylpyridine
- 3-Acetyl-2,6-dimethylpyridin
- acetyl-3 dimethyl-2,6 pyridine
- CS-0216647
- SCHEMBL1640178
- SB54956
- 1-(2,6-dimethylpyridin-3-yl)ethan-1-one
- EN300-53454
- BAA72125
- Z316174650
- FT-0661282
- DTXSID00536950
- AKOS000164200
- 1721-25-1
- G73575
- Ethanone, 1-(2,6-dimethyl-3-pyridinyl)-; Ketone, 2,6-dimethyl-3-pyridyl methyl (6CI,7CI); 1-(2,6-Dimethyl-3-pyridinyl)ethanone; 1-(2,6-Dimethylpyridin-3-yl)ethanone; 2,6-Dimethyl-3-acetylpyridine; 3-Acetyl-2,6-lutidine
- DA-31522
- MDL： MFCD09809062
- Inchi： 1S/C9H11NO/c1-6-4-5-9(8(3)11)7(2)10-6/h4-5H,1-3H3
- InChI Key： QICFGQJIWDJROU-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CC=C(C)N=C1C

Computed Properties

Exact Mass: 149.08400
Monoisotopic Mass: 149.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 30Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: 230-232 °C
Boiling Point: 404.4±25.0 °C at 760 mmHg
Flash Point: 198.4±23.2 °C
PSA: 29.96000
LogP: 1.90100
Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Acetyl-2,6-lutidine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Acetyl-2,6-lutidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029188327-1g	1-(2,6-Dimethylpyridin-3-yl)ethanone	1721-25-1	95%	1g	$354.24	2022-04-02
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Chemenu	CM173373-1g	1-(2,6-dimethylpyridin-3-yl)ethan-1-one	1721-25-1	95%	1g	$380	2021-08-05
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TRC	A185500-2500mg	3-Acetyl-2,6-lutidine	1721-25-1		2500mg	$ 207.00	2023-04-19
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